Cas no 1443343-72-3 (1-(4-Methoxymethylphenyl)-1-propanol)

• Product Name: 1-(4-Methoxymethylphenyl)-1-propanol
• CAS No: 1443343-72-3
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• MDL: MFCD21267808
• CID: 5170372
• Update Time: 2026-03-04

1-(4-Methoxymethylphenyl)-1-propanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxymethylphenyl)-1-propanol
• Benzenemethanol, α-ethyl-4-(methoxymethyl)-

• MDL： MFCD21267808
• Inchi： 1S/C11H16O2/c1-3-11(12)10-6-4-9(5-7-10)8-13-2/h4-7,11-12H,3,8H2,1-2H3
• InChI Key： ZXMOMIVIGWYPRD-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(COC)C=C1)(O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-Methoxymethylphenyl)-1-propanol

Introduction to 1-(4-Methoxymethylphenyl)-1-propanol (CAS No. 1443343-72-3)

1-(4-Methoxymethylphenyl)-1-propanol, identified by its Chemical Abstracts Service (CAS) number 1443343-72-3, is a compound of significant interest in the field of pharmaceutical chemistry and synthetic organic chemistry. This molecule, featuring a phenyl ring substituted with a methoxymethyl group and an alcohol functional group at the propyl chain, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 1-(4-Methoxymethylphenyl)-1-propanol consists of a benzene ring para-substituted with an OCH₃ (methoxymethyl) group, while the other substituent is a primary alcohol (-OH) attached to a propyl side chain. This configuration imparts both lipophilicity and polar characteristics, making it a versatile building block for drug discovery and material science applications. The presence of the hydroxyl group allows for further functionalization via esterification, etherification, or oxidation reactions, expanding its utility in synthetic pathways.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that incorporate aromatic rings with alkoxy or hydroxy substituents due to their potential biological activity. 1-(4-Methoxymethylphenyl)-1-propanol has been explored as a precursor in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs, where its structural motif can modulate neurotransmitter receptor interactions. The methoxymethyl group enhances solubility and stability under various reaction conditions, facilitating its use in multi-step synthetic processes.

One of the most compelling aspects of 1-(4-Methoxymethylphenyl)-1-propanol is its role as an intermediate in the preparation of complex heterocyclic compounds. Researchers have utilized this compound to construct scaffolds for kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and anti-inflammatory agents. For instance, derivatives of this molecule have been investigated for their potential to interact with serine/threonine protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders. The methoxymethylphenyl moiety serves as a privileged scaffold that can be modified to optimize binding affinity and selectivity.

The synthetic pathways involving 1-(4-Methoxymethylphenyl)-1-propanol often involve palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura couplings, to introduce additional aromatic or heteroaromatic units. Additionally, nucleophilic substitution reactions at the methoxymethyl group allow for the introduction of diverse functional groups, including carboxylic acids, amides, and aldehydes. These modifications enable chemists to tailor the physicochemical properties of the final product for specific applications.

Recent advances in computational chemistry have further highlighted the importance of 1-(4-Methoxymethylphenyl)-1-propanol as a key intermediate. Molecular modeling studies suggest that this compound can serve as a precursor for ligands that bind to targets involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The phenolic hydroxyl group provides hydrogen bonding capabilities, which can be exploited to enhance binding interactions with biological macromolecules. Furthermore, the methoxymethyl group contributes to hydrophobic interactions, improving membrane permeability—a critical factor for oral bioavailability.

In industrial applications, 1-(4-Methoxymethylphenyl)-1-propanol is valued for its compatibility with green chemistry principles. Its synthesis can be optimized to minimize waste and energy consumption through catalytic methods that employ recyclable ligands or solvent-free reactions. Such approaches align with global efforts to develop sustainable pharmaceutical manufacturing processes. Moreover, the compound's stability under various storage conditions makes it suitable for large-scale production without significant degradation concerns.

The pharmacokinetic profile of derivatives derived from 1-(4-Methoxymethylphenyl)-1-propanol has been extensively studied to ensure optimal drug delivery systems. Metabolic stability assessments indicate that modifications at the methoxymethyl position can influence clearance rates through cytochrome P450-mediated oxidation pathways. This knowledge is crucial for designing prodrugs or active pharmaceutical ingredients (APIs) with desired half-lives and therapeutic windows.

As research continues to uncover new biological targets and therapeutic modalities, 1-(4-Methoxymethylphenyl)-1-propanol is expected to remain a cornerstone in medicinal chemistry. Its adaptability as a synthetic intermediate allows chemists to explore diverse chemical spaces efficiently. By leveraging modern techniques such as flow chemistry and continuous manufacturing, researchers can now access derivatives of this compound more rapidly than ever before.

The future directions for work involving CAS No. 1443343-72-3 may include exploring its role in developing treatments for emerging infectious diseases or rare genetic disorders. Its structural versatility makes it an attractive candidate for library screening programs aimed at identifying novel therapeutics against challenging pathogens or genetic mutations. Collaborative efforts between academia and industry will likely accelerate these endeavors by combining expertise in organic synthesis with advanced biophysical characterization methods.